Cas no 2034488-32-7 (4-({4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}carbamoyl)phenyl acetate)

• Product Name: 4-({4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}carbamoyl)phenyl acetate
• CAS No: 2034488-32-7
• MF: C₁₆H₁₇N₃O₃
• MW: 299.324483633041
• CID: 6290056
• PubChem ID: 121018768
• Update Time: 2025-10-19

4-({4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}carbamoyl)phenyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-({4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}carbamoyl)phenyl acetate
• 2034488-32-7
• [4-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-ylcarbamoyl)phenyl] acetate
• F6512-1331
• 4-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}carbamoyl)phenyl acetate
• 4-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)carbamoyl)phenyl acetate
• AKOS026692706

• Inchi： 1S/C16H17N3O3/c1-11(20)22-15-4-2-12(3-5-15)16(21)18-13-7-9-19-14(10-13)6-8-17-19/h2-6,8,13H,7,9-10H2,1H3,(H,18,21)
• InChI Key： GYUNOESWUNHQCT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC(C)=O)NC1CC2=CC=NN2CC1

Computed Properties

• Exact Mass: 299.12699141g/mol
• Monoisotopic Mass: 299.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.2Ų

Additional information on 4-({4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}carbamoyl)phenyl acetate

Introduction to 4-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}carbamoyl)phenyl acetate (CAS No. 2034488-32-7)

4-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}carbamoyl)phenyl acetate, with the CAS number 2034488-32-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of pyrazolopyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a promising candidate for various drug development initiatives.

The chemical structure of 4-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}carbamoyl)phenyl acetate consists of a pyrazolopyridine core linked to an acetate group via an amide bond. This arrangement imparts specific physicochemical properties that are crucial for its biological activity. The pyrazolopyridine moiety is particularly noteworthy due to its ability to interact with various biological targets, including enzymes and receptors.

Recent studies have highlighted the potential of 4-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}carbamoyl)phenyl acetate in modulating key signaling pathways involved in disease processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are enzymes that play a critical role in cell signaling and proliferation. This property makes it a valuable lead compound for the development of targeted therapies for conditions such as cancer and inflammatory diseases.

In addition to its kinase inhibitory activity, 4-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}carbamoyl)phenyl acetate has also been investigated for its anti-inflammatory properties. Studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines and chemokines in vitro and in vivo. This dual mechanism of action—targeting both kinases and inflammatory mediators—suggests that this compound could be particularly effective in treating complex diseases where multiple pathways are dysregulated.

The pharmacokinetic profile of 4-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}carbamoyl)phenyl acetate has also been studied extensively. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}carbamoyl)phenyl acetate in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacodynamic responses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

Beyond its therapeutic applications, 4-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}carbamoyl)phenyl acetate has also been explored as a tool compound in basic research. Its ability to selectively modulate specific signaling pathways makes it a valuable reagent for investigating the molecular mechanisms underlying various diseases. Researchers can use this compound to gain insights into the roles of specific kinases and inflammatory mediators in disease progression.

In conclusion, 4-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}carbamoyl)phenyl acetate (CAS No. 2034488-32-7) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable lead compound for developing novel therapies targeting kinases and inflammatory pathways. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.